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Compound of Interest

Compound Name: D-Leucinol

Cat. No.: B126090

For Researchers, Scientists, and Drug Development Professionals

D-Leucinol, a chiral amino alcohol, is a valuable building block in the synthesis of
pharmaceuticals and other fine chemicals. Due to its reactive nature, a thorough understanding
of its safety and handling precautions is paramount for laboratory personnel. This guide
provides an in-depth overview of the known hazards, safe handling procedures, and
emergency response protocols for D-Leucinol, compiled from various safety data sheets and
chemical databases.

Hazard Identification and Classification

D-Leucinol is classified as a hazardous substance under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are associated with its
potential to cause skin and eye irritation, and it is also classified as a combustible liquid.[1][2][3]

[4]

GHS Classification:

Skin Irritation: Category 2[2][5]

Serious Eye Irritation: Category 2A[2][3][5]

Specific Target Organ Toxicity (Single Exposure), Respiratory System: Category 3[5]

Flammable Liquids: Category 4 (Combustible liquid)[1][2][4]
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Pictograms:

e [Irritant[2]

o Corrosive (in some classifications)[2]

Signal Word: Warning[2][3] or Danger[2]

Hazard Statements:

e H227: Combustible liquid.[1][2][4]

o H315: Causes skin irritation.[1][2][3][5]

e H319: Causes serious eye irritation.[1][2][3][5]

o H335: May cause respiratory irritation.[5][6]

e H302: Harmful if swallowed (reported in some classifications).[2]

o H314: Causes severe skin burns and eye damage (reported in some classifications).[2]
o H318: Causes serious eye damage (reported in some classifications).[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of D-Leucinol is presented in the table
below. This information is crucial for safe storage and handling.
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Property Value References
Molecular Formula CeH1sNO [112171181
Molecular Weight 117.19 g/mol (1112171

Colorless to light yellow, clear
Appearance ) o [3][5]18]
to viscous liquid

Boiling Point 198-200 °C at 768 mm Hg [51[7]

] 90 °C (194 °F) - 91 °C (196 °F)
Flash Point [31[5]
(closed cup)

Density 0.917 g/mL at 25 °C [7]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with D-
Leucinol.

Handling:

» Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
vapors.[5]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[5][9]

e Avoid contact with skin and eyes.[5]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1][5]
o Take measures to prevent the buildup of electrostatic charge.[1][5]

e Wash hands thoroughly after handling.

Storage:

e Store in a cool, dry, and well-ventilated place.[5]
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o Keep the container tightly closed.[5]
» Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

Personal Protective Equipment (PPE)

A logical workflow for selecting and using appropriate PPE when handling D-Leucinol is
illustrated below.
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D-Leucinol Handling: PPE Workflow

Hazard Assessment

Identify Hazards:
- Skin Irritation
- Eye Irritation
- Respiratory Irritation
- Combustible

‘/yéelecﬁon \

Eye Protection: Hand Protection: Body Protection:
Safety glasses with side shields or goggles Chemical-resistant gloves (e.g., nitrile) Lab coat

\

Handling Pro?ﬂ{

Inspect PPE before use

A

Don PPE correctly

A

Handle D-Leucinol

Doff and dispose of contaminated PPE properly

Wash hands thoroughly

Respiratory Protection:
Use in a well-ventilated area or fume hood.
Respirator if ventilation is inadequate.

Click to download full resolution via product page

Caption: Workflow for Personal Protective Equipment (PPE) selection and use.
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Emergency Procedures

In the event of an emergency, follow these procedures.

First-Aid Measures:

Exposure Route

First-Aid Procedure

References

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Seek medical

attention.

[5]

Skin Contact

Immediately wash off with
plenty of soap and water for at
least 15 minutes. Remove
contaminated clothing. Get
medical attention if irritation

persists.

[5]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if
present and easy to do.
Continue rinsing. Get medical

attention.

[5]

Ingestion

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water
afterwards. Never give
anything by mouth to an
unconscious person. Seek

medical attention.

[5]

Fire-Fighting Measures:
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o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[5]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: The material is combustible and may explode when heated. Thermal
decomposition can produce irritating gases and vapors, including nitrogen oxides (NOXx),
carbon monoxide (CO), and carbon dioxide (CO2).

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures:

In the event of a spill, a systematic approach is necessary to ensure safety and minimize
environmental contamination.
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Evacuate non-essential personnel

D-Leucinol Spill Response Workflow

Ensure Immediate Safety

Ensure adequate ventilation

Remove all sources of ignition

Don appropriate PPE

Contain the Spill

Use inert absorbent material
(e.g., sand, earth)

Prevent entry into drains and waterways

Collect and Dispose

Collect absorbed material into a suitable,
closed container for disposal

Y

Dispose of waste according to
local, state, and federal regulations

Decontaminate the Area

Clean the spill area with a suitable solvent

Y

Ventilate the area

Click to download full resolution via product page

Caption: General workflow for responding to a D-Leucinol spill.
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Toxicological and Ecological Information

Toxicological Information:

Acute Toxicity: No specific acute toxicity data (e.g., LD50) is readily available for D-Leucinol.
[1] However, it is classified as potentially harmful if swallowed.[2]

e Irritation and Corrosivity: Causes skin irritation and serious eye irritation.[1][3][5] May cause
respiratory irritation.[5]

e Sensitization: No information available.
» Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[10]

o Other Effects: Symptoms of overexposure may include headache, dizziness, tiredness,
nausea, and vomiting. The toxicological properties have not been fully investigated.[1]

Ecological Information:
o Ecotoxicity: No data is available.[1] It is advised not to empty it into drains.
o Persistence and Degradability: No information available.

¢ Bioaccumulation: No information available.

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Disposal should be in accordance with local, state, and federal
environmental regulations.

Conclusion

D-Leucinol is a valuable chemical intermediate that requires careful handling due to its
potential hazards. By adhering to the safety precautions outlined in this guide, researchers and
scientists can minimize their risk of exposure and ensure a safe working environment. Always
consult the most up-to-date Safety Data Sheet (SDS) from your supplier before handling this
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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